7-[3-(3,4-dimethylphenoxy)-2-hydroxypropyl]-8-[(3-hydroxypropyl)amino]-3-methyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione

• IUPAC Name: 7-[3-(3,4-dimethylphenoxy)-2-hydroxypropyl]-8-(3-hydroxypropylamino)-3-methylpurine-2,6-dione
• InChI: InChI=1S/C20H27N5O5/c1-12-5-6-15(9-13(12)2)30-11-14(27)10-25-16-17(22-19(25)21-7-4-8-26)24(3)20(29)23-18(16)28/h5-6,9,14,26-27H,4,7-8,10-11H2,1-3H3,(H,21,22)(H,23,28,29)
• InChI Key: LDIIKXYZCBFQHT-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)OCC(CN2C3=C(N=C2NCCCO)N(C(=O)NC3=O)C)O)C
• Molecular Formula: C20H27N5O5
• Molecular Weight: 417.5 g/mol

Description

The compound is a derivative of purine, which is a heterocyclic aromatic organic compound. Purines are the most widely occurring nitrogen-containing heterocycles in nature and are part of many biological compounds such as nucleic acids and ATP.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple functional groups and chiral centers. The purine ring system is planar, but the overall three-dimensional structure would depend on the configuration of the chiral centers and the conformation of the substituents.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by the presence of the various functional groups. For example, the hydroxy groups might be involved in hydrogen bonding or could potentially be deprotonated under basic conditions. The amino group could also participate in various reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, it’s likely to be polar due to the presence of multiple hydroxy groups and an amino group. Its solubility in various solvents would depend on the balance of hydrophobic and hydrophilic regions in the molecule.

Mechanism of Action

Without specific context, it’s difficult to predict the biological activity or mechanism of action of this compound. If it’s intended to be a drug or biologically active compound, its activity would depend on its ability to interact with specific biological targets.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific physical and chemical properties, as well as how it’s handled and used. As with any chemical, appropriate safety precautions should be taken when handling it.

Future Directions

The potential applications and future directions for this compound would depend on its properties and activity. If it shows promising biological activity, it could be further developed and studied as a potential drug candidate.